Cas no 468074-91-1 (1-[2-methoxy-5-(trifluoromethoxy)phenyl]ethan-1-ol)

• Product Name: 1-[2-methoxy-5-(trifluoromethoxy)phenyl]ethan-1-ol
• CAS No: 468074-91-1
• MF: C₁₀H₁₁F₃O₃
• MW: 236.187753915787
• CID: 930550
• PubChem ID: 18542515
• Update Time: 2025-06-14

1-[2-methoxy-5-(trifluoromethoxy)phenyl]ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-[2-methoxy-5-(trifluoromethoxy)phenyl]ethan-1-ol
• 1-[2-Methoxy-5-(trifluoromethoxy)phenyl]ethanol
• 1-Hydroxy-1-(2-methoxy-5-(trifluoromethoxy)phenyl)ethane
• 1-Hydroxy-1-(2-methoxy-5-(triflouromethoxy)phenyl)ethane
• DTXSID50594949
• AKOS005257863
• 1-(2-Methoxy-5-(trifluoromethoxy)phenyl)ethanol
• 468074-91-1
• MFCD08062374
• SCHEMBL7165587

• Inchi： 1S/C10H11F3O3/c1-6(14)8-5-7(16-10(11,12)13)3-4-9(8)15-2/h3-6,14H,1-2H3
• InChI Key： DKUPMKWSJITPFC-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=C(C=1)C(C)O)OC)(F)F

Computed Properties

• Exact Mass: 236.06600
• Monoisotopic Mass: 236.06602869g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• PSA: 38.69000
• LogP: 2.64710

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 1-[2-methoxy-5-(trifluoromethoxy)phenyl]ethan-1-ol

Comprehensive Overview of 1-[2-methoxy-5-(trifluoromethoxy)phenyl]ethan-1-ol (CAS No. 468074-91-1)

1-[2-methoxy-5-(trifluoromethoxy)phenyl]ethan-1-ol, with the CAS number 468074-91-1, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique methoxy and trifluoromethoxy functional groups, exhibits properties that make it valuable for synthetic applications. Researchers are increasingly exploring its potential as an intermediate in the development of novel therapeutics and crop protection agents, aligning with the growing demand for sustainable and efficient chemical solutions.

The molecular structure of 1-[2-methoxy-5-(trifluoromethoxy)phenyl]ethan-1-ol features a phenyl ring substituted with both methoxy and trifluoromethoxy groups, which contribute to its electronic and steric properties. These modifications enhance its reactivity and selectivity, making it a versatile building block in organic synthesis. Recent studies highlight its role in cross-coupling reactions, a topic frequently searched by chemists seeking advanced methodologies for C-C bond formation and heterocyclic synthesis.

In the context of current trends, 468074-91-1 is often discussed alongside green chemistry and catalysis, as researchers aim to minimize environmental impact while maximizing efficiency. The compound’s trifluoromethoxy moiety, in particular, is a focal point due to its ability to improve metabolic stability in drug candidates—a hot topic in medicinal chemistry forums and AI-driven research platforms. Users frequently search for terms like "trifluoromethoxy group applications" or "methoxy-phenyl derivatives in drug design," reflecting the compound’s relevance.

From a synthetic perspective, 1-[2-methoxy-5-(trifluoromethoxy)phenyl]ethan-1-ol is synthesized via selective reduction or Grignard reactions, processes often optimized using flow chemistry techniques—a trending topic in industrial labs. Its purity and stability under various conditions are critical for scalability, a concern frequently addressed in process chemistry discussions. Analytical methods such as HPLC and NMR are essential for quality control, ensuring compliance with regulatory standards.

The compound’s potential extends to material science, where its aromatic and electron-withdrawing properties are explored for advanced polymer coatings or liquid crystal displays. This interdisciplinary appeal aligns with searches for "high-performance materials" and "functionalized aromatics," bridging gaps between chemistry and engineering. As innovation drives demand for tailored chemicals, CAS 468074-91-1 remains a key subject in patent literature and R&D reports.

In summary, 1-[2-methoxy-5-(trifluoromethoxy)phenyl]ethan-1-ol exemplifies the intersection of synthetic versatility and applied research. Its structural features and broad applicability resonate with contemporary scientific priorities, from drug discovery to sustainable manufacturing. By addressing common search queries and leveraging its keyword-rich nomenclature, this overview underscores the compound’s significance while adhering to SEO best practices for technical audiences.